4-(2-Methyl-2H-pyrazol-3-yl)-benzoic acid

• IUPAC Name: 4-(2-methylpyrazol-3-yl)benzoic acid
• InChI: InChI=1S/C11H10N2O2/c1-13-10(6-7-12-13)8-2-4-9(5-3-8)11(14)15/h2-7H,1H3,(H,14,15)
• InChI Key: YJGQJSCTEQJHMT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C11H10N2O2
• Molecular Weight: 202.21 g/mol
• CAS RN: 1189977-24-9

Description

Molecular Structure Analysis

The molecular structure of “2-(2-Methyl-2H-pyrazol-3-yl)-quinoline-4-carboxylic acid” is represented by the formula C14H11N3O2. It’s important to note that the structure of the requested “4-(2-Methyl-2H-pyrazol-3-yl)-benzoic acid” might be different.

Scientific Research Applications

Environmental Impact of Parabens

Parabens, including structures related to benzoic acid derivatives, have been extensively studied for their occurrence, fate, and behavior in aquatic environments. These compounds, primarily used as preservatives in consumer products, have been detected in various water bodies due to their continuous introduction into the environment. Despite wastewater treatments effectively reducing their concentrations, they persist at low levels in effluents and are ubiquitous in surface waters and sediments. Their environmental presence, alongside the detection of chlorinated by-products, raises concerns regarding their stability, persistence, and potential toxicity, necessitating further studies to understand their ecological impacts (Haman, Dauchy, Rosin, & Munoz, 2015).

Anticancer Applications

The Knoevenagel condensation, a chemical reaction involving benzoic acid derivatives, has been identified as a critical process in the development of anticancer agents. This reaction facilitates the generation of α, β-unsaturated ketones/carboxylic acids, leading to the creation of compounds exhibiting significant anticancer activities. These compounds have been shown to target various cancer-related mechanisms, such as DNA, microtubules, and specific enzymes, underscoring the potential of benzoic acid derivatives in cancer therapy (Tokala, Bora, & Shankaraiah, 2022).

Role in Drug Discovery and Development

Benzoic acid derivatives have been explored for their medicinal properties, including as intermediates in the synthesis of drugs. The chemistry of such compounds offers a versatile framework for the development of therapeutics with various biological activities. For example, the synthesis of heterocycles using benzoic acid derivatives as starting materials has led to the discovery of novel compounds with potential therapeutic applications, demonstrating the significance of these derivatives in medicinal chemistry (Gomaa & Ali, 2020).

Antimicrobial Properties

Compounds structurally related to 4-(2-Methyl-2H-pyrazol-3-yl)-benzoic acid have been investigated for their antimicrobial properties. For instance, monoterpenes like p-Cymene, found in various plant species, exhibit a range of biological activities, including antimicrobial effects. The antimicrobial property of p-Cymene and its analogs has garnered attention due to the global rise in communicable diseases and the evolution of antimicrobial resistance. Studies on these compounds contribute to the search for new substances with antimicrobial properties, highlighting the role of benzoic acid derivatives in addressing healthcare challenges (Marchese et al., 2017).

Mechanism of Action

Target of Action

Pyrazole derivatives have been known to interact with various enzymes and receptors in the body .

Mode of Action

Pyrazole derivatives are known to interact with their targets through various mechanisms, often involving the formation of hydrogen bonds and hydrophobic interactions . The presence of the benzoic acid moiety may also contribute to the compound’s interaction with its targets.

Biochemical Pathways

Pyrazole derivatives have been implicated in a variety of biological processes, including inflammation and pain pathways, through their interaction with cyclooxygenase enzymes .

Pharmacokinetics

The presence of the benzoic acid moiety may influence its solubility and absorption .

Result of Action

Based on the known effects of similar pyrazole derivatives, it may have anti-inflammatory effects .